Cas no 2171841-41-9 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2171841-41-9
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6149062
• PubChem ID: 165819287
• Update Time: 2025-05-19

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid
• 2171841-41-9
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]-3-methylazetidine-3-carboxylic acid
• EN300-1523358

• Inchi： 1S/C26H23N3O5/c1-26(24(31)32)14-29(15-26)23(30)22-21(11-6-12-27-22)28-25(33)34-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-12,20H,13-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： DELURIDLJMDCCY-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C2C(=CC=CN=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic Acid (CAS No. 2171841-41-9)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid, identified by its CAS number 2171841-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and exploration.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a pyridine ring, an azetidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid has been studied for its potential role in inhibiting key enzymes and receptors involved in cancer progression, inflammation, and other pathological conditions. Its ability to interact with biological targets at the molecular level makes it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can enhance its pharmacological properties. Researchers have been exploring various synthetic strategies to optimize the molecule's solubility, bioavailability, and target specificity. These efforts have led to the discovery of several derivatives that exhibit improved efficacy and reduced toxicity compared to the parent compound.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule serves as a protective group for the amino function, which is crucial for maintaining the integrity of the compound during synthetic processes. Once the Fmoc group is removed, the amino group becomes available for further functionalization, enabling the creation of more complex derivatives. This feature makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid a versatile building block for drug discovery campaigns.

Recent studies have highlighted the potential of this compound in treating neurological disorders. The pyridine ring and azetidine moiety are known to interact with specific receptors and enzymes in the brain, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. By modulating these targets, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid may offer a new therapeutic approach for these debilitating conditions.

In addition to its applications in neurology, this compound has shown promise in anti-inflammatory and immunomodulatory therapies. The ability of the molecule to interact with inflammatory pathways suggests that it could be used to develop drugs that target chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its potential role in modulating immune responses makes it an attractive candidate for immunotherapy research.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonyl-3-methylazetidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the process. These advancements have not only improved the efficiency of synthesis but also made it possible to produce larger quantities of the compound for further research.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) profiles to better understand how it behaves within the body. This information is crucial for designing clinical trials and predicting potential side effects. By optimizing these properties, scientists aim to develop formulations that maximize therapeutic efficacy while minimizing adverse reactions.

In conclusion, 1-(CAS No.) stands out as a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Its potential applications in treating cancer, neurological disorders, inflammation, and immune-related diseases make it a focal point of research in medicinal chemistry. As more studies are conducted on this compound and its derivatives, we can expect significant advancements in our understanding of its therapeutic potential and mechanisms of action.